Talc

Specification

• CAS No.: 14807-96-6
• Molecular Formula: H2Mg3O12Si4
• Molecular Weight: 379.27 g/mol
• IUPAC Name: trimagnesium;dioxido(oxo)silane;hydroxy-oxido-oxosilane
• Standard InChI: InChI=1S/3Mg.2HO3Si.2O3Si/c;;;4*1-4(2)3/h;;;2*1H;;/q3*+2;2*-1;2*-2
• Standard InChI Key: KNXVOGGZOFOROK-UHFFFAOYSA-N
• Impurities: Impurities: dolomite; calcite; iron oxide; carbon; quartz; and manganese oxide; Tremolite; Commercial talc often contains other mineral contaminants including crystalline silica as well as amphibole and serpentine forms of asbestos... The upstate New York mines are contaminated with tremolite and anthophyllite. Vermont ... mining ore deposits /are/ without significant asbestos and crystalline silica contamination
• SMILES: O.O=[Mg].O=[Mg].O=[Mg].O=[Si]=O.O=[Si]=O.O=[Si]=O.O=[Si]=O
• Canonical SMILES: O[Si](=O)[O-].O[Si](=O)[O-].[O-][Si](=O)[O-].[O-][Si](=O)[O-].[Mg+2].[Mg+2].[Mg+2]
• Colorform: White to grayish-white, very fine crystalline powder; Apple-green powder; luster pearly or greasy; feel greasy; White powder.; A layered, hydrated magnesium silicate; Mono- or triclinic ... Pale-green to dark-green or greenish-gray; also white, silvery-white, grey, brownish; translucent; pearly, greasy or dull ... Commonly thin tabular crystals, up to 1 cm in width. Usually massive, fine-grained, compact; also as foliated or fibrous masses or in globular stellate groups
• Melting Point: 1700 to 1800 °F (NTP, 1992); 900-1000 °C; 1700-1800°F; 1652°F to 1832°F

Introduction

Definition and Chemical Composition

Talc is a naturally occurring mineral with the chemical formula Mg₃Si₄O₁₀(OH)₂ (hydrated magnesium silicate). As a trioctahedral layered silicate mineral, talc possesses a molecular weight of 379.26. The name originates from Medieval Latin "talcum," derived from Arabic "ṭalq" (meaning mica) and Persian "talk". Talc represents the softest known mineral, ranking 1 on the Mohs hardness scale.

Talc exhibits a distinctive TOT (Tetrahedral-Octahedral-Tetrahedral) layered structure. Each TOT layer consists of a central trioctahedral sheet sandwiched between two tetrahedral silica sheets. The tetrahedral sheets comprise silica tetrahedra where silicon ions are surrounded by four oxygen ions, with each tetrahedron sharing three oxygen ions with neighboring tetrahedra to form hexagonal sheets. The trioctahedral sheet resembles the mineral brucite in structure, with apical oxygens replacing some hydroxyl ions to bond tightly with the tetrahedral sheets.

Molecular Architecture

The combined TOT layers in talc remain electrically neutral, with the tetrahedral sheets carrying a negative charge (Si₄O₁₀⁴⁻) balanced by the positive charge of the trioctahedral sheet (Mg₃(OH)₂⁴⁺). These layers bond to each other through weak van der Waals forces, which explains talc's characteristic softness and perfect basal cleavage. The weak interlayer bonding causes talc platelets to slide apart at the slightest touch, contributing to its unctuous feel.

Physical Properties

Talc appears typically as a very fine, white to grayish-white crystalline powder, though it can also occur in grey, green, blue, pink, or black varieties depending on the presence of impurities and associated minerals. It possesses an unctuous (greasy) texture and adheres readily to skin.

Key Physical Characteristics

Table 1: Physical Properties of Talc

Property	Value
Molecular Formula	Mg₃Si₄O₁₀(OH)₂
Molecular Weight	379.263
Crystal System	Monoclinic/Triclinic
Color	White to pale gray (can be green, blue, pink, black)
Odor	Odorless
Density	2.7-2.8 g/cm³
Hardness (Mohs)	1.0
Melting Point	800-1500°C
Vapor Pressure	0 Pa at 25°C
Solubility	Insoluble in water, ethanol, weak acids and alkalis

Thermal Behavior

Talc demonstrates significant thermal stability but undergoes structural changes at elevated temperatures. Above 900°C, it progressively loses its hydroxyl groups, and at temperatures exceeding 1050°C, it recrystallizes into different forms of enstatite (anhydrous magnesium silicate). The complete melting of talc occurs around 1500°C.

Chemical Reactivity

Despite its hydrophobic nature, talc exhibits organophilic properties, showing affinity for certain organic chemicals. It generally displays minimal chemical reactivity and remains neither explosive nor flammable under normal conditions. The hydrophobicity and inertness of talc derive from its basal surfaces, which contain neither hydroxyl groups nor active ions.

Geological Occurrence

Talc typically forms through the metamorphism of magnesium-rich rocks such as serpentinite, or through the alteration of dolomite and other magnesium-bearing rocks. It commonly occurs in metamorphic rocks, often associated with chlorite, dolomite, and magnesite. The size of individual talc platelets varies from approximately 1 micron to over 100 microns depending on the formation conditions of the deposit, which determines the mineral's lamellarity.

Industrial Applications

Talc's unique combination of softness, chemical inertness, hydrophobicity, organophilic behavior, and thermal resistance makes it invaluable across numerous industries.

Cosmetics and Personal Care

In cosmetics and personal care products, talc serves as a fundamental ingredient due to its ability to absorb moisture, prevent caking, improve feel, and impart a silky finish to products. It appears in body powders, facial powders, and various makeup formulations.

Pharmaceuticals

The pharmaceutical industry utilizes talc as a glidant in tablet production, enhancing powder flow during manufacturing. It also functions as a lubricant and diluent in oral medications and serves as a dusting powder for medical gloves.

Plastics and Polymers

Talc significantly enhances the properties of plastics, particularly polypropylene, by:

• Improving stiffness and dimensional stability

• Enhancing heat resistance

• Acting as a nucleating agent to facilitate crystallization

• Reducing shrinkage and warpage during molding

Paper and Pulp

In paper manufacturing, talc plays multiple roles:

• Controlling pitch (tacky resin droplets) by adsorbing organic resins onto talc particles

• Improving paper opacity and printability

• Reducing friction between paper sheets

• Serving as a filler to enhance paper properties

Paints and Coatings

Talc contributes to paint and coating formulations by:

• Enhancing opacity and matting effects

• Improving resistance to chemicals and weathering

• Acting as an extender to reduce costs

• Providing reinforcement and rheological control

Ceramics

In ceramic production, talc:

• Reduces thermal expansion

• Increases thermal shock resistance

• Decreases firing shrinkage

• Promotes the formation of cordierite in certain formulations

Other Applications

Additional applications include:

• Food processing (anti-caking agent and processing aid)

• Agriculture (carrier for pesticides and seed treatment)

• Rubber manufacturing (reinforcing filler and processing aid)

• Electrical insulation materials

Production and Economic Significance

The United States Geological Survey (USGS) maintains historical statistics on talc, tracking production, imports, exports, and consumption patterns dating back to 1900 for many mineral commodities. These data provide valuable insights into the economic significance of talc across various industries and regions globally.

Recent Developments and Controversies

Recent years have witnessed legal controversies surrounding talc products, particularly regarding potential contamination with asbestos and alleged links to certain cancers. Johnson & Johnson ceased using talc in its baby powder in 2023 following multidistrict litigation. The company reported plans to resolve approximately 99.75% of all pending talc lawsuits against it and its affiliates in the United States.

The International Agency for Research on Cancer (IARC) has evaluated talc multiple times, with varying classifications over the years. In 2010, IARC classified talc (without asbestos fibers) as Group 2B, meaning possibly carcinogenic to humans.